Cas no 324758-60-3 (4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 324758-60-3
• MF: C₂₄H₁₅N₃O₂S
• MW: 409.459803819656
• CID: 6075911
• PubChem ID: 5005399
• Update Time: 2025-07-22

4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide
• 4-benzoyl-N-(4-(4-cyanophenyl)thiazol-2-yl)benzamide
• Benzamide, 4-benzoyl-N-[4-(4-cyanophenyl)-2-thiazolyl]-
• 324758-60-3
• Oprea1_609577
• 4-benzoyl-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide
• AKOS003627521
• F0098-0266

• Inchi： 1S/C24H15N3O2S/c25-14-16-6-8-17(9-7-16)21-15-30-24(26-21)27-23(29)20-12-10-19(11-13-20)22(28)18-4-2-1-3-5-18/h1-13,15H,(H,26,27,29)
• InChI Key： STNCNGHGIPIYPW-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C#N)C=C2)=CS1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 409.08849790g/mol
• Monoisotopic Mass: 409.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 6.56±0.50(Predicted)

Additional information on 4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide

Professional Introduction to 4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 324758-60-3)

4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 324758-60-3, belongs to a class of molecules known for their potential therapeutic applications. Its unique structural framework, featuring a benzoyl group, a cyanophenyl moiety, and a thiazole ring, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide incorporates several key functional groups that contribute to its chemical reactivity and biological activity. The benzoyl group not only enhances the stability of the molecule but also serves as a common pharmacophore in many bioactive compounds. The presence of the cyanophenyl group introduces a strong electron-withdrawing effect, which can influence the electronic properties and binding affinity of the compound. Additionally, the thiazole ring is a well-known scaffold in medicinal chemistry, known for its versatility in biological interactions and drug-like properties.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole derivatives due to their diverse biological activities. Studies have shown that compounds containing the thiazole core exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide suggests that it may possess similar bioactivities, making it an attractive subject for further investigation.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The combination of the benzoyl and cyanophenyl groups creates a molecule with multiple points of interaction, which could enhance its binding affinity to specific receptors or enzymes. This multifaceted interaction profile is particularly valuable in drug design, as it allows for the development of more selective and potent therapeutic agents.

The synthesis of 4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the expertise of modern chemical synthesis but also pave the way for scalable production methods.

The pharmacological evaluation of 4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide has begun to reveal its potential therapeutic applications. Preclinical studies have demonstrated promising results in models of inflammation and cancer cell proliferation. The compound's ability to modulate key signaling pathways involved in these processes suggests that it may serve as a lead compound for the development of new drugs targeting these conditions.

In addition to its therapeutic potential, 4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide offers valuable insights into structure-activity relationships (SAR) within thiazole-based compounds. By systematically varying different functional groups within its structure, researchers can gain a deeper understanding of how molecular architecture influences biological activity. This information is crucial for designing future generations of bioactive molecules with improved efficacy and reduced side effects.

The role of computational chemistry in studying 4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at the atomic level. These predictions are essential for guiding experimental design and optimizing drug candidates before they enter preclinical testing. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process and increase the likelihood of success.

The future prospects for 4-benzoyl-N-4-(4-cyanophenyl)-1,3-thiazol-2-ylbenzamide are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic indications. As our understanding of biological systems continues to grow, so too will our ability to harness compounds like this one for therapeutic benefit. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing this potential and bringing new treatments to patients who need them.